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Compound of Interest

Compound Name: MBX2982

Cat. No.: B8071637 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

MBX-2982 is a selective agonist of G protein-coupled receptor 119 (GPR119), a promising

therapeutic target for type 2 diabetes.[1] GPR119 is predominantly expressed on pancreatic β-

cells and intestinal L-cells.[1] Its activation has a dual mechanism of action: it directly stimulates

glucose-dependent insulin secretion from β-cells and promotes the release of incretin

hormones, such as glucagon-like peptide-1 (GLP-1), from L-cells.[2] This dual action offers the

potential for improved glycemic control.[2] The Mixed-Meal Tolerance Test (MMTT) is a

standardized method used to assess β-cell function and postprandial glucose metabolism,

making it a valuable tool for evaluating the efficacy of therapeutic agents like MBX-2982.[3][4]

These application notes provide a detailed protocol for conducting an MMTT in a clinical

research setting to evaluate the pharmacodynamic effects of MBX-2982.

Quantitative Data Summary
The following table summarizes the key quantitative outcomes from a Phase 1b clinical study of

MBX-2982 involving a Mixed-Meal Tolerance Test in male patients with impaired fasting

glucose.
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Parameter MBX-2982 Dose Result Reference

Glucose Excursion 100 mg or 300 mg 26-37% reduction [1]

100 mg or 300 mg (in

patients with higher

baseline FPG)

31-44% reduction [1]

Glucagon 300 mg 17% reduction [1]

GLP-1 Response Not specified
17% higher compared

to placebo
[5]

Experimental Protocols
Mixed-Meal Tolerance Test (MMTT) Protocol with MBX-
2982
This protocol is designed to assess the effect of MBX-2982 on postprandial glucose, insulin, C-

peptide, glucagon, and GLP-1 levels.

1. Participant Preparation:

Participants should maintain a diet containing at least 150g of carbohydrates per day for

three days prior to the test.[6]

Participants must fast for at least 8-10 hours overnight before the test. Water is permitted.[3]

[7]

Strenuous exercise and consumption of alcohol, caffeine, and tobacco should be avoided for

24 hours before the test.

Administration of any short-acting insulin should be withheld for at least 6 hours, and long-

acting insulin on the morning of the test, as per specific study guidelines.[8]

2. MBX-2982 Administration:

The specified dose of MBX-2982 (e.g., 100 mg, 300 mg, or 600 mg) or placebo is

administered orally with a standardized volume of water.[1][5]
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The timing of drug administration relative to the meal challenge should be standardized (e.g.,

30-60 minutes prior to meal ingestion) to ensure consistent drug exposure at the time of the

meal.

3. MMTT Procedure:

Baseline Blood Sampling: At time -30, -15, and 0 minutes before meal ingestion, collect

baseline blood samples for glucose, insulin, C-peptide, glucagon, and GLP-1 analysis.

Meal Ingestion: At time 0, the participant should consume a standardized liquid mixed meal

(e.g., Boost® or Sustacal®) within 10 minutes.[7][9] The volume is often weight-based (e.g.,

6 mL/kg) up to a maximum volume (e.g., 360 mL).[8] A typical composition provides a

balanced macronutrient profile (e.g., 55% carbohydrates, 21% lipids, 24% protein).[8]

Post-Meal Blood Sampling: Collect blood samples at 15, 30, 60, 90, 120, and 180 minutes

after the start of meal ingestion.[7] Depending on the study's objectives, more frequent or

extended sampling may be necessary.[9]

4. Sample Handling and Analysis:

Blood samples for glucose, insulin, and C-peptide should be collected in appropriate tubes

(e.g., serum separator tubes).

Blood samples for glucagon and active GLP-1 require collection in tubes containing a DPP-4

inhibitor and other protease inhibitors to prevent peptide degradation.

Samples should be processed (centrifuged to separate plasma/serum) and stored at -80°C

until analysis.

Analytes should be measured using validated immunoassays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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